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Compound of Interest

Compound Name: 3-bromo-9H-fluorene

CAS No.: 2038-91-7

Cat. No.: B3188252

Get Quote

Sources
1. 3-bromo-9H-fluorene | 2038-91-7 [sigmaaldrich.com]

2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

3. pepolska.pl [pepolska.pl]

4. documents.thermofisher.com [documents.thermofisher.com]

5. researchgate.net [researchgate.net]

6. Bromine and iodine determination in active pharmaceutical ingredients by ICP-MS -
Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [elemental analysis validation for 3-bromo-9H-fluorene].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3188252/docs#elemental-analysis-validation-for-3-
bromo-9h-fluorene]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b3188252#bc-rfq
https://www.sigmaaldrich.com/JP/ja/product/enamine/enah03a024d0?context=bbe
https://pmc.ncbi.nlm.nih.gov/articles/PMC9335920/
https://pepolska.pl/app/uploads/2020/08/Nota-1.-Analiza-elementarna-r%C3%B3%C5%BCnych-grup-zwi%C4%85zk%C3%B3w-chemicznych-z-wykorzystaniem-analizatora-CHN.pdf
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/AN-43227-IC-Bromine-Water-AN43227-EN.pdf
https://www.researchgate.net/publication/257772950_Bromine_Chlorine_and_Iodine_Determination_in_Soybean_and_its_Products_by_ICP-MS_After_Digestion_Using_Microwave-Induced_Combustion
https://pubs.rsc.org/en/content/articlelanding/2012/ja/c2ja30212h
https://pubs.rsc.org/en/content/articlelanding/2012/ja/c2ja30212h
https://www.benchchem.com/product/b3188252/docs#elemental-analysis-validation-for-3-bromo-9h-fluorene
https://www.benchchem.com/product/b3188252/docs#elemental-analysis-validation-for-3-bromo-9h-fluorene
https://www.benchchem.com/product/b3188252/docs#elemental-analysis-validation-for-3-bromo-9h-fluorene
https://www.benchchem.com/product/b3188252/docs#elemental-analysis-validation-for-3-bromo-9h-fluorene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3188252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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